Cas no 78225-78-2 (Benzoyl isothiocyanate,3-nitro-)
Benzoyl isothiocyanate, 3-nitro- is a specialized organic compound featuring both benzoyl and isothiocyanate functional groups, with a nitro substituent at the 3-position. This structure imparts reactivity useful in synthetic chemistry, particularly in the formation of heterocycles or as an intermediate in nucleophilic substitution reactions. The nitro group enhances electrophilic character, facilitating selective modifications. Its isothiocyanate moiety allows for thiourea or thioamide derivatization, valuable in pharmaceutical and agrochemical research. The compound is typically handled under controlled conditions due to its potential lachrymatory properties. It serves as a versatile building block for constructing complex molecules with applications in medicinal chemistry and material science.
78225-78-2 structure
Product Name:Benzoyl isothiocyanate,3-nitro-
CAS No:78225-78-2
MF:C8H4N2O3S
MW:208.193960189819
MDL:MFCD00041247
CID:572932
PubChem ID:144849
Update Time:2025-05-28
Benzoyl isothiocyanate,3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl isothiocyanate,3-nitro-
- 3-NITROBENZOYL ISOTHIOCYANATE
- 3-NITROBENZOYL ISOTHIOCYANATE, TECH
- (3-Nitro-benzoyl)-thiocarbimid
- <3-Nitro-benzoyl>-isothiocyanat
- 3-nitro-benzoyl isothiocyanate
- Benzoyl isothiocyanate,3-nitro
- isothiocyanato-(3-nitrophenyl)methanone
- A839369
- AKOS009074989
- BP-10419
- 3-nitrobenzoylisothiocyanate
- SCHEMBL3053906
- FT-0641669
- DTXSID80228902
- BPIGGCBDZBMLCI-UHFFFAOYSA-N
- 2,23,6,6-PENTACHLOROBIPHENYL
- 78225-78-2
- DTXCID90151393
- DB-056295
-
- MDL： MFCD00041247
- Inchi： 1S/C8H4N2O3S/c11-8(9-5-14)6-2-1-3-7(4-6)10(12)13/h1-4H
- InChI Key： BPIGGCBDZBMLCI-UHFFFAOYSA-N
- SMILES： S=C=NC(C1C=CC=C(C=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 207.99400
- Monoisotopic Mass: 207.99426317g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 107Ų
Experimental Properties
- Melting Point: 93 °C
- PSA: 107.34000
- LogP: 2.36100
Benzoyl isothiocyanate,3-nitro- Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Benzoyl isothiocyanate,3-nitro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 009547-1g |
3-Nitrobenzoyl isothiocyanate |
78225-78-2 | 1g |
￡25.00 | 2022-03-01 | ||
| Apollo Scientific | OR322322-500mg |
3-Nitrobenzoyl isothiocyanate |
78225-78-2 | 500mg |
£105.00 | 2024-05-26 | ||
| eNovation Chemicals LLC | Y1257062-250mg |
Benzoyl isothiocyanate,3-nitro- |
78225-78-2 | tech | 250mg |
$95 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1257062-1g |
Benzoyl isothiocyanate,3-nitro- |
78225-78-2 | tech | 1g |
$130 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1257062-5g |
Benzoyl isothiocyanate,3-nitro- |
78225-78-2 | tech | 5g |
$500 | 2023-09-04 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-283818-1 g |
3-Nitrobenzoyl isothiocyanate, |
78225-78-2 | 1g |
￥564.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-283818A-5 g |
3-Nitrobenzoyl isothiocyanate, |
78225-78-2 | 5g |
￥1,452.00 | 2023-07-11 | ||
| Oakwood | 009547-250mg |
3-Nitrobenzoyl isothiocyanate |
78225-78-2 | tech | 250mg |
$30.00 | 2024-07-19 | |
| Oakwood | 009547-1g |
3-Nitrobenzoyl isothiocyanate |
78225-78-2 | tech | 1g |
$60.00 | 2024-07-19 | |
| Oakwood | 009547-5g |
3-Nitrobenzoyl isothiocyanate |
78225-78-2 | tech | 5g |
$250.00 | 2024-07-19 |
Benzoyl isothiocyanate,3-nitro- Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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